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Compound of Interest

Compound Name: GSK840

Cat. No.: B2398511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of GSK840, a potent and selective

inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3), and its application in the study of

neuroinflammatory diseases. This document details the mechanism of action of GSK840, its

effects on key signaling pathways, and provides experimental protocols for its use in preclinical

research.

Introduction to GSK840 and Necroptosis in
Neuroinflammation
Neuroinflammation is a critical component in the pathogenesis of a wide range of neurological

disorders, including acute injuries like stroke and traumatic brain injury, as well as chronic

neurodegenerative diseases such as Alzheimer's disease, Parkinson's disease, and multiple

sclerosis. A key cellular process implicated in the inflammatory cascade and subsequent

neuronal damage is necroptosis, a form of programmed cell death.

GSK840 is a small molecule inhibitor that specifically targets RIPK3, a central kinase in the

necroptosis pathway. By inhibiting RIPK3, GSK840 offers a valuable tool to investigate the role

of necroptosis in neuroinflammatory conditions and presents a potential therapeutic avenue.

Mechanism of Action of GSK840
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GSK840 functions as a highly selective and potent inhibitor of RIPK3 kinase activity. It binds to

the kinase domain of RIPK3, preventing its autophosphorylation and subsequent activation.

This action is crucial as activated RIPK3 is responsible for phosphorylating its downstream

substrate, Mixed Lineage Kinase Domain-Like (MLKL). The phosphorylation of MLKL is the

pivotal event that triggers its oligomerization, translocation to the plasma membrane, and

ultimately, cell lysis and the release of damage-associated molecular patterns (DAMPs) that

propagate inflammation.[1][2][3]

Signaling Pathways
The primary signaling pathway modulated by GSK840 is the necroptosis pathway. Below are

diagrams illustrating the canonical necroptosis pathway and the point of intervention for

GSK840.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b2398511?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10691386/
https://www.researchgate.net/figure/Signaling-pathway-of-necroptosis-In-TNF-triggered-necroptosis-of-human-cells-RIP1-is_fig1_301252578
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2020.606119/full
https://www.benchchem.com/product/b2398511?utm_src=pdf-body
https://www.benchchem.com/product/b2398511?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2398511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upstream Activators

Receptors

TNF-alpha

TNFR1

FasL

FasR

TRAIL

TRAILR

TLR Ligands

TLRs

Complex I
(TRADD, TRAF2, cIAPs, RIPK1)

Complex IIa
(RIPK1, FADD, Caspase-8)

Apoptosis

Caspase-8 inhibition

Necrosome
(RIPK1, RIPK3)

Caspase-8 inhibition

Phospho-RIPK3

Phospho-MLKL
(Oligomerization)

Phosphorylation

Plasma Membrane
Disruption

Neuroinflammation

DAMPs release

GSK840

Inhibition

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2398511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Neuroinflammatory Model Treatment

Analysis

In Vivo Model
(e.g., Retinal I/R, EAE, TBI)

Vehicle

GSK840
In Vitro Model

(e.g., Primary Neurons, Microglia)

Western Blot
(p-RIPK3, p-MLKL)

Immunofluorescence
(p-RIPK3, Neuronal Markers)

Functional Assays
(e.g., ERG, Behavioral Tests)

Cytokine/Chemokine
Assay

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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